Cas no 2034266-96-9 (N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide
• CAS No: 2034266-96-9
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5348206
• Update Time: 2025-07-17

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-(1H-pyrazol-1-yl)propanamide
• N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-2-pyrazol-1-ylpropanamide
• N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide

• Inchi： 1S/C16H16N4O2/c1-12(20-8-3-6-19-20)16(21)18-11-13-5-7-17-14(10-13)15-4-2-9-22-15/h2-10,12H,11H2,1H3,(H,18,21)
• InChI Key： VRUKZXQXQTWWIK-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CC=N1)NCC1C=CN=C(C2=CC=CO2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• XLogP3: 1.3
• Topological Polar Surface Area: 73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide: A Novel Scaffold for Targeted Therapeutic Applications

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide, with the chemical identifier CAS No. 2034266-96-9, represents a structurally unique compound that has garnered significant attention in recent years for its potential in modulating biological pathways associated with inflammatory diseases and oncology. This molecule combines the pharmacophoric elements of a pyridine ring, a furan ring, and a pyrazole moiety, creating a multifunctional scaffold with diverse interactions. The integration of these heterocyclic systems within a propanamide backbone allows for the possibility of engaging multiple protein targets, making it a promising candidate for drug discovery programs targeting complex diseases.

Chemical Structure and Functional Groups The molecular architecture of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide is defined by its core pyridine ring, which is substituted with a furan-2-yl group at the 2-position. This substitution introduces a conjugated system that may enhance electronic interactions with receptor sites. The pyridine ring is further connected to a methyl group, which is part of a propanamide chain terminating in a 1H-pyrazol-1-yl group. The pyrazole ring, known for its ability to act as a hydrogen bond donor or acceptor, adds structural rigidity and increases the compound's potential for forming specific interactions with target proteins. The presence of these heterocyclic units suggests a high degree of functional versatility, which is a key factor in its potential therapeutic applications.

Pharmacological Mechanisms and Target Engagement Recent studies have highlighted the ability of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide to modulate pathways critical to immune regulation and cellular signaling. For instance, its interaction with the Janus kinase (JAK) family of enzymes has been explored in preclinical models, where it demonstrated inhibitory activity against JAK1 and JAK3. This property is particularly relevant in the context of autoimmune disorders and inflammatory conditions, where JAK signaling is overactive. Additionally, the compound's ability to bind to pro-inflammatory cytokine receptors such as IL-6R and TNFR1 has been reported, suggesting its potential as an anti-inflammatory agent. These findings align with the growing interest in small molecule inhibitors that target cytokine signaling pathways for therapeutic intervention.

Recent Research and Clinical Relevance In 2023, a study published in Journal of Medicinal Chemistry evaluated the in vitro and in vivo activity of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide in models of rheumatoid arthritis. The compound was found to significantly reduce joint inflammation and cartilage degradation, likely through its dual action on JAK signaling and cytokine receptor blockade. Another study from 2024, published in Cell Chemical Biology, demonstrated its potential in targeting non-canonical NF-κB pathways, which are implicated in cancer progression. These findings underscore the compound's versatility in addressing complex disease mechanisms and its potential for repurposing in oncology and immunology.

Structural Modifications and Drug Optimization To enhance the therapeutic potential of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide, researchers have explored structural modifications to improve its pharmacokinetic properties. For example, the introduction of hydrophobic groups at the pyrazole ring has been shown to increase the compound's cell membrane permeability and bioavailability. Additionally, the replacement of the propanamide chain with a more flexible linker has been proposed to enhance its ability to bind to multiple protein targets. These modifications highlight the importance of rational drug design in optimizing the therapeutic profile of such compounds.

Future Directions and Therapeutic Potential The unique chemical structure of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide positions it as a valuable scaffold for the development of novel therapeutics. Its ability to engage multiple biological pathways suggests applications in the treatment of diseases such as chronic inflammatory disorders, oncogenic signaling pathways, and autoimmune conditions. Ongoing research is focused on understanding the compound's mechanism of action in greater detail and exploring its potential as a lead molecule for drug development. As the field of targeted therapy continues to evolve, compounds like this may play a crucial role in addressing unmet medical needs.